ebrotidine S,S-dioxide
ebrotidine S,S-dioxide
Brand Name:
Vulcanchem
CAS No.:
152675-29-1
VCID:
VC0126108
InChI:
InChI=1S/C14H17BrN6O4S3/c15-10-1-3-12(4-2-10)28(24,25)19-9-18-5-6-27(22,23)8-11-7-26-14(20-11)21-13(16)17/h1-4,7,9H,5-6,8H2,(H,18,19)(H4,16,17,20,21)
SMILES:
C1=CC(=CC=C1S(=O)(=O)NC=NCCS(=O)(=O)CC2=CSC(=N2)N=C(N)N)Br
Molecular Formula:
C14H17BrN6O4S3
Molecular Weight:
509.4 g/mol
ebrotidine S,S-dioxide
CAS No.: 152675-29-1
Main Products
VCID: VC0126108
Molecular Formula: C14H17BrN6O4S3
Molecular Weight: 509.4 g/mol
| CAS No. | 152675-29-1 |
|---|---|
| Product Name | ebrotidine S,S-dioxide |
| Molecular Formula | C14H17BrN6O4S3 |
| Molecular Weight | 509.4 g/mol |
| IUPAC Name | N-(4-bromophenyl)sulfonyl-N'-[2-[[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfonyl]ethyl]methanimidamide |
| Standard InChI | InChI=1S/C14H17BrN6O4S3/c15-10-1-3-12(4-2-10)28(24,25)19-9-18-5-6-27(22,23)8-11-7-26-14(20-11)21-13(16)17/h1-4,7,9H,5-6,8H2,(H,18,19)(H4,16,17,20,21) |
| Standard InChIKey | JFIWRQSYBXTJRY-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1S(=O)(=O)NC=NCCS(=O)(=O)CC2=CSC(=N2)N=C(N)N)Br |
| Canonical SMILES | C1=CC(=CC=C1S(=O)(=O)NC=NCCS(=O)(=O)CC2=CSC(=N2)N=C(N)N)Br |
| Synonyms | ebrotidine S,S-dioxide |
| PubChem Compound | 148376 |
| Last Modified | Nov 11 2021 |
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